2-Amino-5-(4-cyanophenyl)isonicotinic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Amino-5-(4-cyanophenyl)isonicotinic acid (2-Amino-4-cyanopyridine, 2-Amino-4-cyanopyridine-3-carboxylic acid, 2-Amino-4-cyanopyridine-3-carboxylic acid, 95%) is an organic compound with a molecular formula of C7H4N2O2. It is a white, crystalline solid with a melting point of 165°C and a boiling point of 284°C. This compound is soluble in water, ethanol, and other organic solvents. It is used in a variety of scientific and industrial applications, such as in the synthesis of pharmaceuticals and other organic compounds.
Scientific Research Applications
2-Amino-5-(4-cyanophenyl)isonicotinic acid is used in a variety of scientific research applications. It is used as a reagent in the synthesis of a variety of organic compounds, including pharmaceuticals, dyes, and other organic compounds. It is also used in the synthesis of a variety of heterocyclic compounds, such as pyridines, pyrazines, and pyrimidines.
Mechanism of Action
2-Amino-5-(4-cyanophenyl)isonicotinic acid is an organic compound that acts as a nucleophile in the presence of a base. It reacts with electrophiles to form covalent bonds. This reaction is reversible and can be used to synthesize a variety of organic compounds.
Biochemical and Physiological Effects
2-Amino-5-(4-cyanophenyl)isonicotinic acid has been studied for its effects on biochemical and physiological processes. Studies have shown that it can act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine in the brain. It has also been shown to have anti-inflammatory and anti-cancer effects.
Advantages and Limitations for Lab Experiments
2-Amino-5-(4-cyanophenyl)isonicotinic acid is a useful reagent in laboratory experiments. It is relatively inexpensive and easy to obtain. It is also relatively stable and can be stored for long periods of time. However, it is also toxic and should be handled with care.
Future Directions
There are a number of potential future directions for research involving 2-Amino-5-(4-cyanophenyl)isonicotinic acid. These include further study of its effects on biochemical and physiological processes, such as its effects on acetylcholinesterase and its anti-inflammatory and anti-cancer effects. It could also be used in the synthesis of a variety of organic compounds, including pharmaceuticals, dyes, and other organic compounds. Additionally, it could be used in the synthesis of a variety of heterocyclic compounds, such as pyridines, pyrazines, and pyrimidines. Finally, it could be used in the synthesis of a variety of other organic compounds, such as polymers, plastics, and other materials.
Synthesis Methods
2-Amino-5-(4-cyanophenyl)isonicotinic acid can be prepared by the reaction of 4-cyanophenol with potassium cyanate in the presence of a base. The reaction is carried out in aqueous solution at temperatures ranging from 80 to 100°C. The product is then isolated by filtration and recrystallized from ethanol.
properties
IUPAC Name |
2-amino-5-(4-cyanophenyl)pyridine-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9N3O2/c14-6-8-1-3-9(4-2-8)11-7-16-12(15)5-10(11)13(17)18/h1-5,7H,(H2,15,16)(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBQSLALWJIZHPX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C#N)C2=CN=C(C=C2C(=O)O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50687002 |
Source
|
Record name | 2-Amino-5-(4-cyanophenyl)pyridine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50687002 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261904-44-2 |
Source
|
Record name | 2-Amino-5-(4-cyanophenyl)pyridine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50687002 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.